(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone

• CAS No.: 88738-08-3
• Molecular Formula: C12H11ClO2
• Molecular Weight: 222.67 g/mol
• IUPAC Name: (4-chlorophenyl)-(5-hydroxycyclopenten-1-yl)methanone
• InChI: InChI=1S/C12H11ClO2/c13-9-6-4-8(5-7-9)12(15)10-2-1-3-11(10)14/h2,4-7,11,14H,1,3H2
• InChI Key: BQUHHDLLKDFQIS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=C1)C(=O)C2=CC=C(C=C2)Cl)O

Description

(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone is an organic compound characterized by the presence of a chlorophenyl group and a hydroxycyclopentenyl group attached to a methanone moiety

Preparation Methods

The synthesis of (4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-chlorobenzaldehyde and cyclopent-1-en-1-ol.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production: On an industrial scale, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems.

Chemical Reactions Analysis

(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The chlorophenyl group can undergo substitution reactions, where the chlorine atom is replaced by other functional groups.

Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used, but can include a variety of functionalized derivatives.

Scientific Research Applications

(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: In industrial applications, the compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins to exert its effects.

Pathways Involved: The exact pathways involved depend on the specific application and context, but can include signaling pathways related to inflammation, cell growth, and metabolism.

Comparison with Similar Compounds

(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as (4-Chlorophenyl)(cyclopent-1-en-1-yl)methanone and (4-Chlorophenyl)(5-hydroxycyclohex-1-en-1-yl)methanone share structural similarities.